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Compound of Interest

Compound Name: Samarium carbonate

Cat. No.: B1581380

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the essential health and
safety considerations for handling samarium carbonate (Sm2(COs)s). Aimed at professionals
in research and development, this document synthesizes available data on its properties,
potential hazards, and recommended safety protocols to ensure a safe laboratory environment.

Understanding Samarium Carbonate: Properties
and Hazard Profile

Samarium carbonate is a white to yellowish-white, odorless powder that is insoluble in water
but will react with acids to release carbon dioxide gas.[1][2] It is also known to be hygroscopic,
readily absorbing moisture from the air, which necessitates storage in tightly sealed containers.

[1]

A critical point of consideration for handlers is the conflicting information regarding its hazard
classification under the Globally Harmonized System (GHS). Some sources classify samarium
carbonate as a skin irritant (H315), a serious eye irritant (H319), and a respiratory irritant
(H335).[3][4] Conversely, other safety data sheets (SDS) state that the substance does not
meet the criteria for GHS hazard classification.[5][6][7] Given this discrepancy, a conservative
approach is strongly recommended, treating the substance as potentially hazardous.

Table 1: Physical and Chemical Properties of Samarium Carbonate
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Property Value Reference(s)
Chemical Formula Smz(COs)3 [3]
Molecular Weight 480.73 g/mol (anhydrous) [3]
White to yellowish-white
Appearance [11[2]
powder
Odor Odorless [8]
Solubility in Water Insoluble [1][2]

o Reacts with strong acids and
Reactivity o [31[5]
strong oxidizing agents.

Hygroscopicity Hygroscopic [1]

Toxicological Data and Occupational Exposure
Limits

Specific quantitative toxicity data, such as LD50 (median lethal dose) or LC50 (median lethal
concentration), for samarium carbonate is not readily available in published literature.[4][7][9]

However, studies on other samarium compounds and rare earth elements in general provide
some insight into potential toxicological effects.

Rare earth elements are generally considered to have a low level of acute toxicity.[10]
However, chronic exposure to rare earth element dusts has been associated with
pneumoconiosis.[11] A study on samarium chloride in rats indicated that chronic oral ingestion
did not produce significant adverse effects on growth or blood parameters, though high doses
of rare earth elements, in general, can lead to cardiovascular collapse and respiratory paralysis
in animal studies.[12] A study on samarium oxide in zebrafish embryos demonstrated
developmental toxicity, including cardiotoxicity, mediated through the accumulation of reactive
oxygen species (ROS) and the activation of apoptotic pathways.[13]

There are no established Permissible Exposure Limits (PEL) from the Occupational Safety and
Health Administration (OSHA) or Threshold Limit Values (TLV) from the American Conference
of Governmental Industrial Hygienists (ACGIH) specifically for samarium or its compounds.[14]
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In the absence of a specific OEL, the ACGIH TLV for yttrium, another rare earth element, of 1
mg/m3 as an 8-hour time-weighted average (TWA) is often used as a guideline for other rare
earth elements.[2]

Table 2: Summary of Toxicological Information

Data for Other
. Data for Samarium  Samarium
Endpoint Reference(s)
Carbonate Compounds/Rare

Earth Elements

Acute Oral Toxicity ) Not available for most
Not available ) [4117119]
(LD50) insoluble forms.

Acute Inhalation

o Not available Not available. [410719]
Toxicity (LC50)

o Samarium chloride
Conflicting data; ]
o » o caused non-healing
Skin Irritation classified as an irritant [31[5]1[12]
ulcers on abraded
by some sources.

skin.
Conflicting data; Transient irritation
Eye Irritation classified as an irritant  observed with [3B1151[12]
by some sources. samarium chloride.

o Chronic inhalation of
Conflicting data;
) o -~ o rare earth dusts can
Respiratory Irritation classified as an irritant - [3B1I51[11]
ead to
by some sources. o
pneumoconiosis.

Not identified as a Not identified as a
Carcinogenicity carcinogen by IARC, carcinogen by IARC, [41[14]
NTP, or OSHA. NTP, or OSHA.

Experimental Protocols for Safe Handling

Adherence to strict experimental protocols is paramount to minimize exposure and ensure
safety when working with samarium carbonate powder.
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Weighing Protocol for Samarium Carbonate

Due to the risk of generating airborne dust, weighing samarium carbonate should be
performed with care, utilizing engineering controls.
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Caption: Workflow for safely weighing samarium carbonate powder.

Spill Cleanup Protocol

In the event of a spill, a prompt and appropriate response is crucial to prevent the spread of
contamination.
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Spill of Samarium Carbonate Powder@

Alert personnel in the area.

'

Don appropriate PPE:
- Nitrile gloves (double pair)
- Safety goggles
- Lab coat
- N95 respirator (if significant dust)

'

Gently cover the spill with
wet paper towels to prevent
dust from becoming airborne.

!

Carefully wipe up the dampened
powder from the outside in.

'

Place contaminated materials
in a sealed bag for
hazardous waste disposal.

!

Clean the spill area with soap and water.

Click to download full resolution via product page

Caption: Emergency spill cleanup procedure for samarium carbonate.
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Biological Signhaling Pathways of Interest

For professionals in drug development, understanding the potential biological interactions of
samarium is crucial. While data on samarium carbonate is sparse, studies on other samarium
compounds have shed light on their effects on cellular signaling.

A study on samarium oxide nanoparticles in zebrafish indicated that toxicity was mediated
through the caspase-dependent apoptotic pathway.[13] This pathway is a fundamental

mechanism of programmed cell death.

Samarium Oxide Exposure

l
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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